Cas no 855446-00-3 (PROPANEDIOIC ACID, (2-CHLORO-4-FLUOROPHENYL)-, DIMETHYL ESTER)

PROPANEDIOIC ACID, (2-CHLORO-4-FLUOROPHENYL)-, DIMETHYL ESTER structure
855446-00-3 structure
Product Name:PROPANEDIOIC ACID, (2-CHLORO-4-FLUOROPHENYL)-, DIMETHYL ESTER
CAS No:855446-00-3
MF:C11H10ClFO4
MW:260.646106243134
CID:3510000
PubChem ID:69073284
Update Time:2025-04-21

PROPANEDIOIC ACID, (2-CHLORO-4-FLUOROPHENYL)-, DIMETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • PROPANEDIOIC ACID, (2-CHLORO-4-FLUOROPHENYL)-, DIMETHYL ESTER
    • 855446-00-3
    • UYCYGOZMKFGESY-UHFFFAOYSA-N
    • dimethyl 2-(2-chloro-4-fluorophenyl)propanedioate
    • dimethyl (2-chloro-4-fluorophenyl)malonate
    • dimethyl 2-chloro-4-fluorophenylmalonate
    • SCHEMBL4510815
    • Inchi: 1S/C11H10ClFO4/c1-16-10(14)9(11(15)17-2)7-4-3-6(13)5-8(7)12/h3-5,9H,1-2H3
    • InChI Key: UYCYGOZMKFGESY-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C(C(=O)OC)C(=O)OC)F

Computed Properties

  • Exact Mass: 260.0251647Da
  • Monoisotopic Mass: 260.0251647Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 52.6Ų
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